Cas no 2171453-55-5 ((2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid
• CAS No: 2171453-55-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5907315
• PubChem ID: 165813654
• Update Time: 2025-05-20

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid
• EN300-1505214
• (2S)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-hydroxybutanoic acid
• 2171453-55-5

• Inchi： 1S/C25H30N2O6/c1-2-7-16(14-23(29)26-13-12-22(28)24(30)31)27-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22,28H,2,7,12-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t16?,22-/m0/s1
• InChI Key： JTBVHRBMUHMCIC-XLDIYJRPSA-N
• SMILES： O(C(NC(CC(NCC[C@@H](C(=O)O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid

Introduction to (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic Acid

The compound (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid, with CAS No. 2171453-55-5, is a highly specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This molecule is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a hydroxyl-containing butanoic acid backbone. The (2S) configuration at the hydroxyl-bearing carbon further underscores its stereochemical specificity, making it a valuable compound for both academic research and industrial applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the amine functionality during chemical reactions. Recent studies have highlighted the importance of such protecting groups in enabling precise control over peptide assembly, which is critical for the development of bioactive molecules. The hexanamide chain introduces additional flexibility and functionality to the molecule, potentially enhancing its interactions with biological targets. Meanwhile, the hydroxyl group at the second carbon of the butanoic acid backbone confers hydrophilic properties, which may influence solubility and bioavailability.

Recent advancements in chemical synthesis have allowed for more efficient and scalable production of this compound. Researchers have employed various strategies, including stereoselective synthesis and post-synthesis modification techniques, to optimize the yield and purity of (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid. These methods have been documented in peer-reviewed journals and patents, underscoring its growing importance in the chemical community.

In terms of applications, this compound has shown promise in drug discovery efforts. Its unique structure makes it an ideal candidate for exploring interactions with various biological systems. For instance, studies have demonstrated its potential as a precursor for peptide-based drugs or as a building block in the synthesis of more complex biomolecules. Additionally, its stereochemistry has been leveraged in enantioselective catalysis and asymmetric synthesis, further expanding its utility.

The integration of computational chemistry tools has also enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, electronic distribution, and potential binding modes with target proteins. Such computational approaches are increasingly being used to guide experimental design and optimize synthetic pathways.

Furthermore, the environmental impact of synthesizing such compounds has become a focal point in recent research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. This shift toward sustainable chemistry aligns with global initiatives aimed at promoting eco-friendly practices across all industries.

In conclusion, (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid stands as a testament to the ingenuity and precision achievable in modern organic chemistry. Its intricate structure and versatile applications continue to inspire researchers across diverse disciplines. As advancements in synthetic methodologies and computational modeling progress, this compound is poised to play an even more significant role in shaping future innovations in chemistry and pharmacology.